Cas no 1400688-73-4 (4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid)

• Product Name: 4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid
• CAS No: 1400688-73-4
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 2107102
• Update Time: 2025-11-06

4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloropyrrolo[1,2-b]pyridazine-3-carboxylic acid
• YWLBDEYWEUPPQA-UHFFFAOYSA-N
• 4-chloropyrrolo [1,2-b]pyridazine-3-carboxylic acid
• 4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid

• Inchi： 1S/C8H5ClN2O2/c9-7-5(8(12)13)4-10-11-3-1-2-6(7)11/h1-4H,(H,12,13)
• InChI Key： YWLBDEYWEUPPQA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NN2C=CC=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 54.6

Additional information on 4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid

Market Research and Analysis of 4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic Acid (CAS No. 1400688-73-4)

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of 4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid, a compound identified by the CAS number 1400688-73-4. This compound has emerged as a promising candidate in various therapeutic applications, particularly in the development of novel drugs targeting complex biological systems.

The compound's unique structural properties make it an attractive subject for research in drug discovery. Its potential applications span across multiple therapeutic areas, including oncology, virology, and neurodegenerative diseases. The increasing demand for innovative drug candidates has driven interest in this compound, prompting researchers to explore its biological activity and pharmacokinetic profiles.

Market analysis indicates a growing need for high-quality chemical intermediates like 4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid in both academic and industrial settings. The global supply chain for such compounds is becoming more competitive, with key players focusing on improving synthesis methodologies to meet the rising demand from pharmaceutical companies and research institutions.

From a research perspective, recent studies have demonstrated the compound's ability to modulate key cellular pathways involved in disease progression. This has positioned it as a potential lead molecule for drug development programs. However, further preclinical and clinical studies are required to fully understand its efficacy and safety profile.

In conclusion, 4-Chloropyrrolo[1,2-B]pyridazine-3-carboxylic acid (CAS No. 1400688-73-4) represents a significant advancement in the field of chemical biology. Its promising therapeutic potential coupled with increasing market demand underscores the importance of continued research and development efforts to harness its full capabilities in drug discovery.